Cas no 1992045-54-1 (tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate)

• Product Name: tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate
• CAS No: 1992045-54-1
• MF: C₁₄H₁₈F₃NO₂
• MW: 289.293434619904
• CID: 5656115
• PubChem ID: 122472808
• Update Time: 2025-05-24

tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17999136
• 1992045-54-1
• tert-butyl (3S)-3-amino-3-[3-(trifluoromethyl)phenyl]propanoate
• (S)-tert-butyl 3-amino-3-(3-(trifluoromethyl)phenyl)propanoate
• EN300-27722806
• tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate

• Inchi： 1S/C14H18F3NO2/c1-13(2,3)20-12(19)8-11(18)9-5-4-6-10(7-9)14(15,16)17/h4-7,11H,8,18H2,1-3H3/t11-/m0/s1
• InChI Key： DENOCBRFTQJEDD-NSHDSACASA-N
• SMILES： FC(C1=CC=CC(=C1)[C@H](CC(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 289.12896330g/mol
• Monoisotopic Mass: 289.12896330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate

Introduction to Tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate (CAS No. 1992045-54-1)

Tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate, with the CAS number 1992045-54-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex structural features, has garnered attention for its potential applications in drug development and molecular research. The presence of a trifluoromethyl group and a specific stereochemical configuration at the amine position contributes to its unique chemical properties and biological activities.

The structural motif of tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate incorporates several key functional groups that are pivotal in determining its reactivity and interaction with biological targets. The tert-butyl group, known for its steric hindrance, influences the compound's solubility and metabolic stability, while the (3S) configuration at the amine center introduces chirality, which is often critical in pharmaceuticals. The trifluoromethyl group, on the other hand, enhances lipophilicity and can modulate metabolic pathways, making it a valuable feature in drug design.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity with minimal side effects. The unique structural features of tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate make it a promising candidate for further investigation in this context. Studies have shown that compounds with similar structural motifs can interact with various biological targets, including enzymes and receptors, leading to potential therapeutic effects.

One of the most compelling aspects of tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate is its potential as a building block for more complex molecules. In drug discovery, such compounds are often used as intermediates to synthesize larger molecules with enhanced pharmacological properties. The trifluoromethyl group, in particular, is frequently employed in medicinal chemistry due to its ability to improve binding affinity and metabolic stability.

The stereochemical configuration at the amine position is another critical factor that contributes to the compound's uniqueness. The (3S) configuration suggests that this compound may exhibit enantioselective interactions with biological targets, which is an important consideration in pharmaceutical development. Enantioselectivity can lead to improved efficacy and reduced toxicity, making it a desirable trait in drug candidates.

Recent research has also highlighted the importance of understanding the metabolic pathways associated with such compounds. The presence of a trifluoromethyl group can influence how a molecule is processed by the body, potentially leading to longer half-lives or altered pharmacokinetic profiles. This information is crucial for optimizing drug formulations and predicting clinical outcomes.

In addition to its potential as a drug candidate, tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate may find applications in other areas of research, such as chemical biology and materials science. Its unique structural features make it a valuable tool for studying molecular interactions and developing new synthetic methodologies.

The synthesis of tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce such compounds with high purity and yield. These advancements are crucial for enabling further research and development efforts.

The future prospects for tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate are promising, with ongoing studies exploring its potential applications in various fields. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play an increasingly important role in both academic research and industrial development.

In conclusion, tert-butyl (3S)-3-amino-3-3-(trifluoromethyl)phenylpropanoate represents a significant advancement in pharmaceutical chemistry and biochemistry. Its unique structural features and potential applications make it a valuable compound for further research and development. As scientists continue to explore new frontiers in drug discovery and molecular science, compounds like this one will undoubtedly contribute to our understanding of biological systems and the development of innovative therapeutic strategies.